Cas no 1806348-41-3 (1-(5-Bromo-2-cyanophenyl)propan-2-one)

• Product Name: 1-(5-Bromo-2-cyanophenyl)propan-2-one
• CAS No: 1806348-41-3
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4977360
• Update Time: 2025-11-02

1-(5-Bromo-2-cyanophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-cyanophenyl)propan-2-one

• Inchi： 1S/C10H8BrNO/c1-7(13)4-9-5-10(11)3-2-8(9)6-12/h2-3,5H,4H2,1H3
• InChI Key： IFAMWPDFZGSLOG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)CC(C)=O

Computed Properties

• Exact Mass: 236.979
• Monoisotopic Mass: 236.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.9

Additional information on 1-(5-Bromo-2-cyanophenyl)propan-2-one

Recent Advances in the Study of 1-(5-Bromo-2-cyanophenyl)propan-2-one (CAS: 1806348-41-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(5-Bromo-2-cyanophenyl)propan-2-one (CAS: 1806348-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-(5-Bromo-2-cyanophenyl)propan-2-one as a key intermediate in the synthesis of various bioactive molecules. Its bromo and cyano functional groups make it a versatile building block for the development of novel heterocyclic compounds, which are often explored for their pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic utility, 1-(5-Bromo-2-cyanophenyl)propan-2-one has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain inflammatory markers, suggesting its potential as an anti-inflammatory agent. However, further in vivo studies are required to validate these findings and explore its mechanism of action in greater detail.

The pharmacokinetic properties of 1-(5-Bromo-2-cyanophenyl)propan-2-one have also been a subject of recent research. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported on its metabolic stability and permeability, which are critical factors in its development as a drug candidate. The study found that the compound has favorable metabolic stability but may require structural modifications to improve its bioavailability.

Despite these promising findings, challenges remain in the development of 1-(5-Bromo-2-cyanophenyl)propan-2-one as a therapeutic agent. Issues such as solubility, toxicity, and selectivity need to be addressed through further research. Collaborative efforts between chemists and biologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-(5-Bromo-2-cyanophenyl)propan-2-one represents a promising area of research in chemical biology and pharmaceutical sciences. Its versatility as a synthetic intermediate and its potential biological activities make it a compound of significant interest. Continued research efforts will be crucial to fully understand its applications and translate these findings into clinically relevant therapies.